4-(Quinoxaline-6-carbonyl)-1-[2-(trifluoromethyl)pyridin-4-yl]piperazin-2-one

• IUPAC Name: 4-(quinoxaline-6-carbonyl)-1-[2-(trifluoromethyl)pyridin-4-yl]piperazin-2-one
• InChI: InChI=1S/C19H14F3N5O2/c20-19(21,22)16-10-13(3-4-25-16)27-8-7-26(11-17(27)28)18(29)12-1-2-14-15(9-12)24-6-5-23-14/h1-6,9-10H,7-8,11H2
• InChI Key: HUEFWJDTAGMLFV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1C(=O)C2=CC3=NC=CN=C3C=C2)C4=CC(=NC=C4)C(F)(F)F
• Molecular Formula: C19H14F3N5O2
• Molecular Weight: 401.3 g/mol
• CAS No.: 2380078-43-1

Description

Quinoxaline is an important chemical moiety that has been the subject of extensive research due to its wide range of physicochemical and biological activities. It has been used in the design and development of numerous bioactive molecules, dyes, fluorescent materials, electroluminescent materials, and organic sensitizers for solar cell applications and polymeric optoelectronic materials.

Synthesis Analysis

The synthesis of quinoxaline derivatives often involves the development of new synthetic strategies and novel methodologies to decorate the quinoxaline scaffold with proper functional groups. For instance, a palladium-catalyzed three-component carbonylative reaction of trifluoroacetimidoyl chlorides and amines has been developed for the synthesis of valuable 2-(trifluoromethyl)quinazolin-4(3H)-ones.

Chemical Reactions Analysis

Quinoxaline derivatives can undergo a variety of chemical reactions, depending on the functional groups present. For example, a palladium-catalyzed three-component carbonylative reaction has been used to synthesize 2-(trifluoromethyl)quinazolin-4(3H)-ones.

Future Directions

The field of quinoxaline research is continually evolving, with new synthetic strategies and applications being developed. Future research may focus on developing more efficient synthesis methods, exploring new applications, and improving our understanding of the biological activities of quinoxaline derivatives.